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This technical guide provides a comprehensive overview of the tensile properties of E235
(1.0308) steel, a non-alloy carbon steel widely utilized in mechanical and general engineering

applications. The document is intended for researchers, scientists, and drug development

professionals who require a thorough understanding of this material's mechanical behavior

under tensile loading. The guide details the material's chemical composition, mechanical

properties under various delivery conditions, and the standardized experimental protocols for

determining these properties.

Chemical Composition of E235 Steel
The mechanical properties of E235 steel are fundamentally influenced by its chemical

composition. As a non-alloy quality steel, its primary constituents are iron and carbon, with

controlled amounts of other elements. The typical chemical composition of E235 steel,

according to the EN 10305-1 standard, is presented in Table 1.[1][2][3][4][5] The low carbon

content contributes to its good formability and weldability, while manganese is added to

improve strength and hardenability.[5]

Table 1: Chemical Composition of E235 Steel (EN 10305-1)
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Element Content (%)

Carbon (C) ≤ 0.17

Silicon (Si) ≤ 0.35

Manganese (Mn) ≤ 1.20

Phosphorus (P) ≤ 0.025

Sulfur (S) ≤ 0.025

Mechanical Properties of E235 Steel
The tensile properties of E235 steel, including tensile strength, yield strength, and elongation,

are significantly affected by its processing and delivery condition. The two common delivery

conditions are +C (cold-drawn) and +N (normalized). The cold-drawn condition generally

results in higher strength and lower ductility, while the normalized condition provides a more

uniform and refined grain structure, leading to a good balance of strength and ductility.[1]

Table 2: Mechanical Properties of E235 Steel in Different Delivery Conditions

Delivery Condition
Tensile Strength
(MPa)

Yield Strength
(MPa)

Elongation A5 (%)

+C (Cold-Drawn) ≥ 480[6]
≥ 384 (approx. 0.8 x

Tensile Strength)[2][6]
≥ 6[6]

+N (Normalized) 340 - 550[1] ≥ 235 ≥ 22[1]

General Range
315 - 490 (depending

on treatment)[3]
- -

Experimental Protocols for Tensile Testing
The determination of the tensile properties of E235 steel is governed by internationally

recognized standards, primarily ISO 6892-1 and ASTM E8. These standards ensure the

reproducibility and comparability of test results.
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ISO 6892-1: Metallic materials — Tensile testing — Part
1: Method of test at room temperature
This standard specifies the method for tensile testing of metallic materials at room temperature.

[7][8] The key aspects of the procedure are as follows:

Test Specimen Preparation: Specimens are machined from the material to be tested into a

standardized shape, typically a "dog-bone" configuration with defined gauge length and

cross-sectional area.

Test Setup: The specimen is securely held in the grips of a universal testing machine. An

extensometer is attached to the gauge length of the specimen to accurately measure

elongation.

Testing Process: A uniaxial tensile force is applied to the specimen at a controlled strain rate.

The standard outlines two primary methods for controlling the test speed: Method A (strain

rate control) and Method B (stress rate control).[8][9]

Method A1 (Closed-Loop Strain Control): The testing machine uses feedback from the

extensometer to maintain a constant strain rate.[7][9]

Method A2 (Open-Loop Strain Control): The crosshead speed is set to achieve a target

strain rate.[7][9]

Data Acquisition: The applied force and the corresponding elongation of the gauge length are

continuously recorded throughout the test until the specimen fractures.

Determination of Properties: From the force-elongation data, a stress-strain curve is

generated. Key parameters such as upper and lower yield strength (ReH and ReL), 0.2%

proof strength (Rp0.2), tensile strength (Rm), and percentage elongation after fracture (A)

are determined.[7]

ASTM E8/E8M: Standard Test Methods for Tension
Testing of Metallic Materials
ASTM E8 is the corresponding standard in the United States and is largely harmonized with

ISO 6892-1.[10][11][12] The general procedure is very similar to that of ISO 6892-1, with the
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main steps being:

Specimen Preparation: Test specimens are prepared according to the dimensions specified

in the standard for various product forms (e.g., sheet, plate, bar, and tube).[10][11][13]

Equipment Calibration: The universal testing machine and extensometer must be calibrated

to ensure accuracy.[10]

Mounting the Specimen: The specimen is carefully aligned and mounted in the grips of the

testing machine to ensure that the load is applied axially.[10]

Applying Tensile Load: The test is conducted by applying a continuous tensile load to the

specimen at a specified rate.[10]

Data Recording and Analysis: The load versus extension data is recorded and used to

calculate the tensile properties, including yield strength, tensile strength, elongation, and

reduction of area.[10][14]

Visualizations
To further elucidate the concepts discussed, the following diagrams have been generated using

the Graphviz DOT language.
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Caption: Experimental workflow for determining the tensile properties of E235 steel.
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Chemical Composition (E235)
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Caption: Influence of key alloying elements on the mechanical properties of E235 steel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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